Cas no 318466-51-2 (2H-Indazole-5-carboxylic acid, 3,3a,4,5,6,7-hexahydro-6-hydroxy-6-methyl-4-(3-nitrophenyl)-3-oxo-, ethyl ester)

• Product Name: 2H-Indazole-5-carboxylic acid, 3,3a,4,5,6,7-hexahydro-6-hydroxy-6-methyl-4-(3-nitrophenyl)-3-oxo-, ethyl ester
• CAS No: 318466-51-2
• MF: C₁₇H₁₉N₃O₆
• MW: 361.349264383316
• CID: 6623568
• Update Time: 2023-12-01

2H-Indazole-5-carboxylic acid, 3,3a,4,5,6,7-hexahydro-6-hydroxy-6-methyl-4-(3-nitrophenyl)-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole-5-carboxylic acid, 3,3a,4,5,6,7-hexahydro-6-hydroxy-6-methyl-4-(3-nitrophenyl)-3-oxo-, ethyl ester

• Inchi： 1S/C17H19N3O6/c1-3-26-16(22)14-12(9-5-4-6-10(7-9)20(24)25)13-11(8-17(14,2)23)18-19-15(13)21/h4-7,12-14,23H,3,8H2,1-2H3,(H,19,21)
• InChI Key： PGLOJNOMLZJZLP-UHFFFAOYSA-N
• SMILES： N1=C2C(C(C3=CC=CC([N+]([O-])=O)=C3)C(C(OCC)=O)C(O)(C)C2)C(=O)N1

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 11.66±0.70(Predicted)